3-[1-[4-(3,4-Dimethoxyphenyl)triazol-1-yl]ethyl]-4-methyl-1,2,4-triazole

• IUPAC Name: 3-[1-[4-(3,4-dimethoxyphenyl)triazol-1-yl]ethyl]-4-methyl-1,2,4-triazole
• InChI: InChI=1S/C15H18N6O2/c1-10(15-18-16-9-20(15)2)21-8-12(17-19-21)11-5-6-13(22-3)14(7-11)23-4/h5-10H,1-4H3
• InChI Key: WQHNMYOSAXHCEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=CN1C)N2C=C(N=N2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C15H18N6O2
• Molecular Weight: 314.34 g/mol

Description

3-[1-[4-(3,4-Dimethoxyphenyl)triazol-1-yl]ethyl]-4-methyl-1,2,4-triazole, also known as DMPT, is a synthetic compound that has recently gained attention in the scientific community for its potential applications in various fields. DMPT is a triazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 3-[1-[4-(3,4-Dimethoxyphenyl)triazol-1-yl]ethyl]-4-methyl-1,2,4-triazole is not fully understood, but it is believed to act on the hypothalamus and pituitary gland, leading to increased secretion of growth hormone-releasing hormone (GHRH) and growth hormone (GH). This results in increased growth and feed intake in animals.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including increased feed intake, growth performance, and meat quality in animals. In aquaculture, this compound has been shown to increase fish growth and feed efficiency. In medicine, this compound has been studied for its potential as an anti-inflammatory and anti-cancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[1-[4-(3,4-Dimethoxyphenyl)triazol-1-yl]ethyl]-4-methyl-1,2,4-triazole in lab experiments is its ability to increase growth and feed intake in animals, leading to increased meat production. However, this compound has been shown to have varying effects in different animal species and at different doses, which can make it difficult to standardize experiments. Additionally, the long-term effects of this compound use in animals are not fully understood, and more research is needed to determine its safety and efficacy.

Future Directions

Future research on 3-[1-[4-(3,4-Dimethoxyphenyl)triazol-1-yl]ethyl]-4-methyl-1,2,4-triazole could focus on its potential applications in other fields, such as medicine and biotechnology. This compound could be studied for its potential as an anti-inflammatory and anti-cancer agent, and its mechanism of action could be further elucidated. Additionally, more research is needed to determine the long-term effects of this compound use in animals and its safety for human consumption.

Synthesis Methods

The synthesis of 3-[1-[4-(3,4-Dimethoxyphenyl)triazol-1-yl]ethyl]-4-methyl-1,2,4-triazole can be achieved using different methods, including the reaction of 4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazole with 3-chloro-1-propanol in the presence of a base, or by reacting 4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazole with 3-bromo-1-propanol in the presence of a base. Another method involves the reaction of 4-methyl-1,2,4-triazole with 4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazole in the presence of a base. The resulting product is a white powder that is soluble in water and ethanol.

Scientific Research Applications

3-[1-[4-(3,4-Dimethoxyphenyl)triazol-1-yl]ethyl]-4-methyl-1,2,4-triazole has been studied for its potential applications in various fields, including agriculture, aquaculture, and medicine. In agriculture, this compound has been shown to improve feed intake and growth performance in animals, leading to increased meat production. In aquaculture, this compound has been used as a feed attractant to increase fish growth and feed efficiency. In medicine, this compound has been studied for its potential as an anti-inflammatory and anti-cancer agent.